Cas no 1142192-57-1 (3-Iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 3-Iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1142192-57-1
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• MDL: MFCD11857744
• CID: 1027495
• PubChem ID: 329772014
• Update Time: 2025-06-14

3-Iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• 3-Iodo-5-trifluoromethyl-7-azaindole
• 3-Iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]-pyridine
• AKOS015853799
• SCHEMBL1885317
• 1H-Pyrrolo[2,3-b]pyridine, 3-iodo-5-(trifluoromethyl)-
• A894241
• DTXSID40673939
• SB14412
• CS-0051308
• P11238
• MFCD11857744
• EE-0724
• 3-Iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• 1142192-57-1
• J-512684

• MDL： MFCD11857744
• Inchi： 1S/C8H4F3IN2/c9-8(10,11)4-1-5-6(12)3-14-7(5)13-2-4/h1-3H,(H,13,14)
• InChI Key： NSRVALWCFIYTLR-UHFFFAOYSA-N
• SMILES： IC1=CNC2C1=CC(C(F)(F)F)=CN=2

Computed Properties

• Exact Mass: 311.93700
• Monoisotopic Mass: 311.937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 2.8

Experimental Properties

• Density: 2.070±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.56 g/l) (25 º C),
• PSA: 28.68000
• LogP: 3.18630

3-Iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-Iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine

Recent Advances in the Study of 3-Iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS: 1142192-57-1)

3-Iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS: 1142192-57-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound serves as a versatile building block in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have explored its utility in drug discovery, focusing on its role as a key intermediate in the synthesis of targeted therapies for cancer and inflammatory diseases.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the use of 3-Iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the iodine and trifluoromethyl groups on the pyrrolopyridine scaffold provide optimal reactivity and selectivity for cross-coupling reactions, enabling the efficient construction of diverse compound libraries. The study reported several derivatives with potent BTK inhibitory activity, paving the way for further optimization and preclinical evaluation.

Another significant advancement was reported in a 2024 paper in ACS Chemical Biology, where the compound was utilized in the development of selective JAK3 inhibitors. The researchers employed a structure-activity relationship (SAR) approach to modify the pyrrolopyridine core, leading to the identification of compounds with high selectivity for JAK3 over other JAK family members. This selectivity is critical for minimizing off-target effects in the treatment of autoimmune disorders. The study underscored the importance of 3-Iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine as a versatile scaffold for the design of kinase inhibitors with improved pharmacological profiles.

In addition to its applications in kinase inhibitor development, recent research has explored the potential of this compound in the synthesis of fluorescent probes for biological imaging. A 2023 study in Chemical Communications described the incorporation of 3-Iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine into a series of near-infrared (NIR) fluorophores. These probes exhibited excellent photostability and tissue penetration, making them suitable for in vivo imaging applications. The study highlighted the compound's utility in the design of advanced imaging tools for studying disease mechanisms and drug delivery.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-Iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine. A 2024 review in Organic Process Research & Development discussed optimization strategies for its production, including the use of continuous flow chemistry to improve yield and reduce waste. The review emphasized the need for scalable and sustainable synthetic routes to meet the growing demand for this compound in drug discovery programs.

In conclusion, 3-Iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS: 1142192-57-1) continues to be a valuable tool in chemical biology and medicinal chemistry, with recent studies demonstrating its versatility in drug discovery and imaging applications. Ongoing research aims to further explore its potential and address the challenges associated with its synthesis and application. These advancements underscore the compound's significance in the development of next-generation therapeutics and diagnostic tools.